Cas no 892772-30-4 (7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one
• CAS No: 892772-30-4
• MF: C₂₃H₂₆FN₃O₄S
• MW: 459.533648014069
• CID: 5448602
• PubChem ID: 18590424
• Update Time: 2025-06-08

7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• F3071-0081
• 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-((4-methoxyphenyl)sulfonyl)-1-methylquinolin-4(1H)-one
• 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one
• AKOS001924262
• 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxyphenyl)sulfonyl-1-methylquinolin-4-one
• VU0508385-1
• CCG-167185
• 892772-30-4
• HMS1638O11
• 7-(4-Ethyl-1-piperazinyl)-6-fluoro-3-[(4-methoxyphenyl)sulfonyl]-1-methyl-4(1H)-quinolinone

• Inchi： 1S/C23H26FN3O4S/c1-4-26-9-11-27(12-10-26)21-14-20-18(13-19(21)24)23(28)22(15-25(20)2)32(29,30)17-7-5-16(31-3)6-8-17/h5-8,13-15H,4,9-12H2,1-3H3
• InChI Key： QNQVEYPJZLYAKE-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C(N3CCN(CC)CC3)=C2)C(=O)C(S(C2=CC=C(OC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 459.16280565g/mol
• Monoisotopic Mass: 459.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 661.3±55.0 °C(Predicted)
• pka: 7.76±0.10(Predicted)

Additional information on 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one

Research Brief on 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one (CAS: 892772-30-4)

7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one (CAS: 892772-30-4) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinolin-4-one core and functionalized with ethylpiperazine, fluoro, and methoxybenzenesulfonyl groups, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have explored its mechanism of action, pharmacokinetics, and potential therapeutic applications, positioning it as a candidate for further preclinical and clinical development.

The synthesis of 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one involves a multi-step process that ensures high yield and purity, as reported in recent literature. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the ethylpiperazine moiety enhances solubility and bioavailability, while the methoxybenzenesulfonyl group contributes to target binding affinity. These structural features make it a versatile scaffold for further medicinal chemistry optimization.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinase pathways implicated in cancer cell proliferation and survival. For instance, it has shown potent activity against FLT3 and CDK kinases, which are critical targets in acute myeloid leukemia (AML) and other malignancies. Mechanistic studies indicate that the compound induces apoptosis and cell cycle arrest in cancer cells, with minimal toxicity to normal cells, suggesting a favorable therapeutic window.

Pharmacokinetic evaluations of 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one have revealed good oral bioavailability and metabolic stability, making it suitable for oral administration. Additionally, its ability to cross the blood-brain barrier (BBB) has sparked interest in its potential application for treating central nervous system (CNS) disorders. Ongoing research aims to further elucidate its off-target effects and optimize its formulation for clinical trials.

In conclusion, 7-(4-ethylpiperazin-1-yl)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one represents a promising candidate in the realm of targeted cancer therapy and beyond. Its unique chemical structure, combined with robust biological activity and favorable pharmacokinetic properties, underscores its potential for translation into clinical applications. Future research should focus on expanding its therapeutic indications and addressing any remaining challenges related to drug resistance and combination therapies.